Cas no 5996-72-5 (1-cyclopentyl-4-[2-(trifluoromethyl)benzyl]piperazine)

• Product Name: 1-cyclopentyl-4-[2-(trifluoromethyl)benzyl]piperazine
• CAS No: 5996-72-5
• MF: C₁₇H₂₃F₃N₂
• MW: 312.373134851456
• CID: 1622678
• PubChem ID: 742602
• Update Time: 2025-04-21

1-cyclopentyl-4-[2-(trifluoromethyl)benzyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-4-[2-(trifluoromethyl)benzyl]piperazine
• 1-Cyclopentyl-4-(2-trifluoromethyl-benzyl)-piperazine
• piperazine, 1-cyclopentyl-4-[[2-(trifluoromethyl)phenyl]methyl]-
• 1-cyclopentyl-4-[[2-(trifluoromethyl)phenyl]methyl]piperazine
• DTXSID80975388
• 5996-72-5
• STK137694
• AKOS000552321
• BIM-0039752.P001
• CCG-311439
• 1-CYCLOPENTYL-4-{[2-(TRIFLUOROMETHYL)PHENYL]METHYL}PIPERAZINE
• CBMicro_039979

• Inchi： 1S/C17H23F3N2/c18-17(19,20)16-8-4-1-5-14(16)13-21-9-11-22(12-10-21)15-6-2-3-7-15/h1,4-5,8,15H,2-3,6-7,9-13H2
• InChI Key： LRYPLCXKSMOJTK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN1CCN(CC1)C1CCCC1)(F)F

Computed Properties

• Exact Mass: 312.18149
• Monoisotopic Mass: 312.181333
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 3.7

Experimental Properties

• Density: 1.188
• Boiling Point: 350.5°C at 760 mmHg
• Flash Point: 165.8°C
• Refractive Index: 1.527
• PSA: 6.48